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Compound of Interest

Compound Name: 3,5-Dinitrosalicylic acid

Cat. No.: B1666277 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemicals like 3,5-
Dinitrosalicylic acid (DNSA) are critical components of laboratory safety protocols. Adherence

to these procedures minimizes risks and ensures compliance with regulatory standards.

3,5-Dinitrosalicylic acid is a hazardous chemical that is harmful if swallowed and can cause

serious eye damage, as well as skin and respiratory irritation[1][2][3]. Due to its hazardous

nature, it is imperative to follow strict guidelines for its disposal. Improper disposal can lead to

environmental contamination and potential harm to human health.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is essential to be equipped with the appropriate

Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant

gloves, safety goggles or a face shield, and a lab coat[4]. All handling of 3,5-Dinitrosalicylic
acid should be conducted in a well-ventilated area, preferably within a chemical fume hood[3]

[4].

In the event of a spill, minor spills should be managed by removing all ignition sources and

cleaning the area with dry methods to prevent the generation of dust. The spilled material

should be collected and placed in a suitable, labeled container for disposal[4]. For major spills,

the area should be evacuated, and emergency responders should be notified[4].

Step-by-Step Disposal Protocol
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The disposal of 3,5-Dinitrosalicylic acid must be carried out in accordance with local, state,

and federal regulations[4][5]. It is classified as hazardous waste and should never be disposed

of down the drain or in regular trash[2][3].

Waste Collection: Collect all 3,5-Dinitrosalicylic acid waste, including contaminated

materials like paper towels and gloves, in a designated, clearly labeled, and sealed

container.

Labeling: The waste container must be labeled as "Hazardous Waste" and should clearly

identify the contents as "3,5-Dinitrosalicylic Acid."

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated area, away from incompatible materials.

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and

certified chemical waste disposal company. Adhere to all institutional and regulatory

procedures for waste handover.

Hazard and Transportation Information
The following table summarizes the key hazard classifications and transportation details for

3,5-Dinitrosalicylic acid.
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Identifier Classification Details

GHS Hazard Statements H302, H315, H318, H335

Harmful if swallowed, Causes

skin irritation, Causes serious

eye damage, May cause

respiratory irritation.[2][3][6]

UN Number UN 1325 or UN 3261
Varies by specific formulation

and transport regulations.[2]

Proper Shipping Name

Flammable solids, organic,

n.o.s. (2-hydroxy-3,5-

dinitrobenzoic acid) or

Corrosive solid, acidic, organic,

n.o.s. (3,5-Dinitrosalicylic acid)

Dependent on the specific

hazards identified for transport.

[2]

Transport Hazard Class
4.1 (Flammable Solid) or 8

(Corrosive)

Classification for transportation

purposes.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3,5-
Dinitrosalicylic acid.
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Figure 1: 3,5-Dinitrosalicylic Acid Disposal Workflow
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Caption: Disposal workflow for 3,5-Dinitrosalicylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1666277?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666277?utm_src=pdf-body
https://www.benchchem.com/product/b1666277?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. fishersci.com [fishersci.com]

2. dcfinechemicals.com [dcfinechemicals.com]

3. carlroth.com [carlroth.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. lobachemie.com [lobachemie.com]

6. ff-chemicals.fi [ff-chemicals.fi]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of 3,5-
Dinitrosalicylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666277#3-5-dinitrosalicylic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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